2-[2,6-Dichloro-9-(tetrahydro-2H-pyran-2-yl)-8-purinyl]-2-propanol

• Molecular Formula: C13H16Cl2N4O2
• Molecular Weight: 331.19 g/mol
• IUPAC Name: 2-[2,6-dichloro-9-(oxan-2-yl)purin-8-yl]propan-2-ol
• InChI: InChI=1S/C13H16Cl2N4O2/c1-13(2,20)11-16-8-9(14)17-12(15)18-10(8)19(11)7-5-3-4-6-21-7/h7,20H,3-6H2,1-2H3
• InChI Key: ALLGQMUTMOBKJX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=NC2=C(N1C3CCCCO3)N=C(N=C2Cl)Cl)O

Description

2-[2,6-Dichloro-9-(tetrahydro-2H-pyran-2-yl)-8-purinyl]-2-propanol is a useful research compound. Its molecular formula is C13H16Cl2N4O2 and its molecular weight is 331.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

BuLi (20 mL, 40.0 mmol, 2 M in pentane) was added dropwise to a solution of 2,6-dichloro-9-(tetrahydro-pyran-2-yl)-9H-purine (8.0 g, 29.3 mmol) and TMEDA (6.4 mL, 42.4 mmol) in anhydrous THF (100 mL) at −78° C. The resulting dark solution was stirred at −78° C. for 45 min, then acetone (4 mL, 54.5 mmol) was added and the reaction mixture was stirred at −78° C. for 30 min, then at RT for 30 min. The reaction mixture was quenched with water and extracted with ethyl acetate. The combined organic extracts were dried (MgSO4) and concentrated in vacuo. The resulting residue was purified by column chromatography (SiO2, 0 to 20% ethyl acetate in cyclohexane) affording 2-[2,6-Dichloro-9-(tetrahydro-pyran-2-yl)-9H-purin-8-yl]-propan-2-ol as a dark solid (6.0 g, 62%). 1H NMR (400 MHz, CDCl3); δ 6.19 (1H, dd, J=11.2, 2.8 Hz), 4.26 (1H, m), 3.77 (1H, m), 2.87 (1H, m), 2.09 (1H, m), 1.90-1.71 (11H, m).